Cas no 29880-25-9 (N~2~-(Phenylcarbonyl)asparagine)
29880-25-9 structure
Product Name:N~2~-(Phenylcarbonyl)asparagine
CAS No:29880-25-9
MF:C11H12N2O4
MW:236.223982810974
CID:268882
PubChem ID:229813
Update Time:2025-04-19
N~2~-(Phenylcarbonyl)asparagine Chemical and Physical Properties
Names and Identifiers
-
- L-Asparagine,N2-benzoyl-
- 2-BENZOYLAMINO-SUCCINAMIC ACID
- 4-amino-2-benzamido-4-oxobutanoic acid
- AC1L5I4Y
- AC1Q4ZJR
- benzoylasparagine
- Enamine_005121
- N~2~-(phenylcarbonyl)asparagine
- n2-benzoylasparagine
- N2-Benzoyl-L-asparagin
- N2-benzoyl-L-asparagine
- N-Benzoyl-asparagin
- N-Benzoyl-l-asparagine
- NSC23805
- DTXSID00282006
- VS-02648
- 3-(C-HYDROXYCARBONIMIDOYL)-2-(PHENYLFORMAMIDO)PROPANOIC ACID
- SMR000387095
- 2-BENZOYLAMINO-SUCCINAMICACID
- AKOS000264383
- AB00698022-06
- CHEMBL1990443
- Oprea1_293306
- AKOS016050183
- NSC-23805
- 201734-97-6
- SCHEMBL5280601
- IDI1_007708
- MLS001048900
- 3-carbamoyl-2-(phenylformamido)propanoic acid
- EN300-04678
- HMS1408I17
- HMS2267D12
- 29880-25-9
- N~2~-(Phenylcarbonyl)asparagine
-
- Inchi: 1S/C11H12N2O4/c12-9(14)6-8(11(16)17)13-10(15)7-4-2-1-3-5-7/h1-5,8H,6H2,(H2,12,14)(H,13,15)(H,16,17)
- InChI Key: CNRAIJZCOJXFAK-UHFFFAOYSA-N
- SMILES: OC(C(CC(N)=O)NC(C1C=CC=CC=1)=O)=O
Computed Properties
- Exact Mass: 235.07193
- Monoisotopic Mass: 236.07970687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 112.32
- LogP: 0.83620
N~2~-(Phenylcarbonyl)asparagine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B522135-10mg |
N~2~-(Phenylcarbonyl)asparagine |
29880-25-9 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B522135-50mg |
N~2~-(Phenylcarbonyl)asparagine |
29880-25-9 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B522135-100mg |
N~2~-(Phenylcarbonyl)asparagine |
29880-25-9 | 100mg |
$ 115.00 | 2022-06-07 | ||
| Enamine | EN300-87540-0.05g |
(2S)-3-carbamoyl-2-(phenylformamido)propanoic acid |
29880-25-9 | 95% | 0.05g |
$407.0 | 2024-05-21 | |
| Enamine | EN300-87540-0.1g |
(2S)-3-carbamoyl-2-(phenylformamido)propanoic acid |
29880-25-9 | 95% | 0.1g |
$427.0 | 2024-05-21 | |
| Enamine | EN300-87540-0.25g |
(2S)-3-carbamoyl-2-(phenylformamido)propanoic acid |
29880-25-9 | 95% | 0.25g |
$447.0 | 2024-05-21 | |
| Enamine | EN300-87540-0.5g |
(2S)-3-carbamoyl-2-(phenylformamido)propanoic acid |
29880-25-9 | 95% | 0.5g |
$465.0 | 2024-05-21 | |
| Enamine | EN300-87540-1.0g |
(2S)-3-carbamoyl-2-(phenylformamido)propanoic acid |
29880-25-9 | 95% | 1.0g |
$485.0 | 2024-05-21 | |
| Enamine | EN300-87540-2.5g |
(2S)-3-carbamoyl-2-(phenylformamido)propanoic acid |
29880-25-9 | 95% | 2.5g |
$949.0 | 2024-05-21 | |
| Enamine | EN300-87540-5.0g |
(2S)-3-carbamoyl-2-(phenylformamido)propanoic acid |
29880-25-9 | 95% | 5.0g |
$1406.0 | 2024-05-21 |
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